Cas no 2138068-40-1 (2-(2-Methyl-5-oxocyclohexyl)propanedioic acid)

• Product Name: 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid
• CAS No: 2138068-40-1
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 6290169
• PubChem ID: 165491353
• Update Time: 2025-06-26

2-(2-Methyl-5-oxocyclohexyl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-5-oxocyclohexyl)propanedioic acid
• EN300-1159734
• 2138068-40-1
• 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid

• Inchi： 1S/C10H14O5/c1-5-2-3-6(11)4-7(5)8(9(12)13)10(14)15/h5,7-8H,2-4H2,1H3,(H,12,13)(H,14,15)
• InChI Key： XNGIDGKZCUKGBA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C(C(=O)O)C(=O)O)C1

Computed Properties

• Exact Mass: 214.08412354g/mol
• Monoisotopic Mass: 214.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.7Ų

Additional information on 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid

Introduction to 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid (CAS No. 2138068-40-1)

2-(2-Methyl-5-oxocyclohexyl)propanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138068-40-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyclohexane ring with an ester-like functionality and a propanedioic acid moiety, presents a unique structural framework that makes it of considerable interest for various synthetic applications and potential therapeutic development.

The molecular structure of 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid consists of a cyclohexyl backbone substituted at the 2-position with a methyl group and an oxo (ketone) group at the 5-position, with the propanedioic acid (fumaric acid derivative) moiety attached to the 2-position of the cyclohexane ring. This arrangement imparts distinct chemical properties, including reactivity patterns that are amenable to further functionalization, making it a valuable intermediate in organic synthesis.

In recent years, there has been growing interest in heterocyclic compounds derived from cyclohexane derivatives due to their diverse biological activities and synthetic utility. The presence of both a methyl group and an oxo group in the cyclohexyl ring of 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid enhances its potential as a building block for more complex molecules. Specifically, the propanedioic acid functionality provides two carboxylic acid groups that can participate in esterification, amidation, or other coupling reactions, facilitating the construction of polycarboxylic acids or their derivatives.

One of the most compelling aspects of 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid is its potential application in drug discovery and development. The cyclohexane scaffold is a common motif in many pharmacologically active compounds, often contributing to favorable pharmacokinetic properties such as solubility and metabolic stability. The additional substituents in this compound may influence its interactions with biological targets, making it a candidate for designing novel therapeutic agents.

Recent studies have highlighted the importance of cyclohexane derivatives in medicinal chemistry. For instance, modifications to the cyclohexane ring have been shown to modulate binding affinity and selectivity in enzyme inhibition assays. The oxo group in 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid could serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, enhancing binding efficacy. Furthermore, the propanedioic acid moiety may provide multiple interaction points with proteins or nucleic acids, potentially leading to multitarget engagement strategies.

The synthesis of 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid presents an intriguing challenge due to its complex structural features. Advanced synthetic methodologies, such as cross-coupling reactions or intramolecular cyclizations, may be employed to construct the desired framework efficiently. The use of palladium-catalyzed reactions or organometallic intermediates could facilitate the introduction of both methyl and oxo substituents into the cyclohexane ring while maintaining high regioselectivity.

In addition to its pharmaceutical relevance, 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid may find applications in materials science and industrial chemistry. For example, its dicarboxylic nature suggests potential utility in polymer synthesis, where it could serve as a monomer for producing polyesters or polyamides with tailored properties. The cyclohexane ring may also contribute to thermal stability or mechanical strength in resulting materials.

The chemical reactivity of 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid allows for diverse derivatization strategies. Functional groups such as carboxylic acids can be converted into esters, amides, or anhydrides through standard organic transformations. This flexibility makes it a versatile intermediate for constructing libraries of compounds for high-throughput screening or for use in specific synthetic protocols.

From a computational chemistry perspective, understanding the electronic structure and conformational preferences of 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid is crucial for rational drug design. Molecular modeling techniques can predict how this compound might interact with biological targets at an atomic level. Such insights are invaluable for optimizing lead structures during early-stage drug discovery efforts.

The environmental impact and sustainability considerations are also important when evaluating compounds like 2-(2-Methyl-5-oxocyclohexyl)propanedioic acid. Efficient synthetic routes that minimize waste generation and utilize renewable starting materials would enhance its appeal as a research tool or industrial chemical. Green chemistry principles should guide future synthetic endeavors to ensure that this compound's potential is realized responsibly.

In conclusion,(CAS No.) 2138068-40-1 represents a structurally interesting compound with broad applications across multiple scientific disciplines. Its unique combination of functional groups—methyl-substituted cyclohexane ring and propanedioic acid moiety—makes it a promising candidate for further exploration in pharmaceuticals, materials science, and organic synthesis. Continued research into its properties and applications will likely uncover new opportunities for innovation and advancement.